[4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-[2-(methylamino)pyrimidin-5-yl]methanone

• IUPAC Name: [4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-[2-(methylamino)pyrimidin-5-yl]methanone
• InChI: InChI=1S/C21H24N6O2/c1-22-21-23-11-16(12-24-21)20(28)27-8-6-14(7-9-27)19-18(13-25-26-19)15-4-3-5-17(10-15)29-2/h3-5,10-14H,6-9H2,1-2H3,(H,25,26)(H,22,23,24)
• InChI Key: XJFRFFPZSOYLSV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(C=N1)C(=O)N2CCC(CC2)C3=C(C=NN3)C4=CC(=CC=C4)OC
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

[4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-[2-(methylamino)pyrimidin-5-yl]methanone is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyrazole ring, a piperidine ring, and a pyrimidine ring, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-[2-(methylamino)pyrimidin-5-yl]methanone typically involves multiple steps, starting with the preparation of the individual ring systems. The pyrazole ring can be synthesized through the reaction of hydrazine with an α,β-unsaturated ketone. The piperidine ring is often prepared via the hydrogenation of pyridine derivatives. The pyrimidine ring can be synthesized through the Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the reaction conditions for each step to maximize yield and purity. This could include the use of high-pressure reactors for hydrogenation steps, automated synthesis equipment for multi-step reactions, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

[4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-[2-(methylamino)pyrimidin-5-yl]methanone can undergo various chemical reactions, including:

Oxidation: The methoxy group on the phenyl ring can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group in the methanone moiety can be reduced to form an alcohol.

Substitution: The hydrogen atoms on the pyrazole and pyrimidine rings can be substituted with various functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Halogenation reagents like N-bromosuccinimide (NBS) and electrophilic aromatic substitution conditions are commonly employed.

Major Products

Oxidation: Formation of hydroxyl derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, [4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-[2-(methylamino)pyrimidin-5-yl]methanone can be used as a probe to study enzyme interactions and receptor binding. Its ability to interact with various biological targets makes it a valuable tool for understanding cellular processes.

Medicine

In medicine, this compound has potential applications as a therapeutic agent. Its unique structure allows it to interact with specific molecular targets, making it a candidate for drug development. Research is ongoing to explore its efficacy in treating various diseases.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties. Its unique chemical structure allows for the creation of polymers and other materials with enhanced performance characteristics.

Mechanism of Action

The mechanism of action of [4-[4-(3-methoxyphenyl)-1H-pyrazol-5-yl